Cas no 23661-03-2 (Adenosine, N-[[3-(trifluoromethyl)phenyl]methyl]-)

Adenosine, N-[[3-(trifluoromethyl)phenyl]methyl]-, is a modified nucleoside derivative featuring a trifluoromethylbenzyl substitution at the N-position of adenosine. This structural modification enhances its stability and lipophilicity, making it a valuable intermediate in medicinal chemistry and biochemical research. The trifluoromethyl group introduces electron-withdrawing properties, which can influence binding affinity and metabolic resistance, particularly in the development of adenosine receptor ligands. Its well-defined synthetic pathway ensures high purity and reproducibility, supporting its use in targeted studies of nucleoside-based therapeutics. This compound is particularly useful for investigating structure-activity relationships in adenosine-related pathways, offering researchers a versatile tool for probing enzyme interactions or designing novel bioactive molecules.
Adenosine, N-[[3-(trifluoromethyl)phenyl]methyl]- structure
23661-03-2 structure
Product Name:Adenosine, N-[[3-(trifluoromethyl)phenyl]methyl]-
CAS No:23661-03-2
MF:C18H18F3N5O4
MW:425.361834049225
CID:3917187
PubChem ID:44423866
Update Time:2025-06-10

Adenosine, N-[[3-(trifluoromethyl)phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, N-[[3-(trifluoromethyl)phenyl]methyl]-
    • N6-(3-Trifluoromethylbenzyl)adenosine
    • Adenosine, N-?[[3-?(trifluoromethyl)?phenyl]?methyl]?-
    • N-(3-trifluoromethylbenzyl)adenosine
    • Antiviral agent 24
    • (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-[[3-(trifluoromethyl)phenyl]methylamino]purin-9-yl]oxolane-3,4-diol
    • A-D-Xylofuranosyl)-N6-(m-trifluoromethylbenzyl)adenine
    • CHEMBL225766
    • MS-27485
    • SDQKDCSBWUSBDO-LSCFUAHRSA-N
    • SCHEMBL641041
    • 1-(
    • 23661-03-2
    • Inchi: 1S/C18H18F3N5O4/c19-18(20,21)10-3-1-2-9(4-10)5-22-15-12-16(24-7-23-15)26(8-25-12)17-14(29)13(28)11(6-27)30-17/h1-4,7-8,11,13-14,17,27-29H,5-6H2,(H,22,23,24)/t11-,13-,14-,17-/m1/s1
    • InChI Key: SDQKDCSBWUSBDO-LSCFUAHRSA-N
    • SMILES: FC(C1=CC=CC(=C1)CNC1C2=C(N=CN=1)N(C=N2)[C@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)(F)F

Computed Properties

  • Exact Mass: 425.13108856g/mol
  • Monoisotopic Mass: 425.13108856g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 589
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 126Ų

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Additional information on Adenosine, N-[[3-(trifluoromethyl)phenyl]methyl]-

Adenosine, N-[[3-(trifluoromethyl)phenyl]methyl]- and CAS No. 23661-03-2: A Comprehensive Overview in Modern Chemical Biology

Adenosine, N-[[3-(trifluoromethyl)phenyl]methyl]-, a compound with the CAS number 23661-03-2, represents a fascinating intersection of synthetic chemistry and biological pharmacology. This compound has garnered significant attention in recent years due to its unique structural features and potential therapeutic applications. The presence of a trifluoromethyl group in its phenyl ring not only enhances its chemical stability but also influences its pharmacokinetic properties, making it an attractive candidate for drug development.

The N-[[3-(trifluoromethyl)phenyl]methyl]- moiety in the compound's name suggests a modification that could modulate its interaction with biological targets. This modification is particularly interesting because trifluoromethyl groups are known to affect metabolic pathways and binding affinities, thereby potentially enhancing the compound's efficacy and selectivity. Recent studies have highlighted the role of such modifications in developing novel therapeutics, particularly in the treatment of neurological and cardiovascular disorders.

In the realm of chemical biology, Adenosine derivatives have been extensively studied for their potential to interact with adenosine receptors (A1, A2A, A2B, and A3). The adenosine receptor system plays a crucial role in various physiological processes, including neurotransmission, inflammation, and blood flow regulation. The introduction of a trifluoromethyl group into the adenosine molecule can significantly alter its receptor binding profile, leading to new pharmacological applications.

Recent research has demonstrated that compounds with a similar structural motif to Adenosine, N-[[3-(trifluoromethyl)phenyl]methyl]-, exhibit promising effects in preclinical models. For instance, studies have shown that certain adenosine derivatives can modulate immune responses by interacting with A2A receptors. This interaction has been linked to reduced inflammation and improved tissue repair mechanisms. The< strong> trifluoromethyl-substituted adenosine analogs have shown enhanced binding affinity to these receptors compared to their non-substituted counterparts.

The synthesis of Adenosine, N-[[3-(trifluoromethyl)phenyl]methyl]- involves sophisticated organic chemistry techniques that highlight the compound's complexity. The introduction of the trifluoromethyl group requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently.

The pharmacological profile of Adenosine derivatives is further influenced by their metabolic stability. The presence of a< strong> trifluoromethyl group can enhance metabolic resistance by inhibiting oxidative degradation pathways. This property is particularly valuable in drug development as it allows for longer half-lives and more consistent therapeutic effects. Preclinical data suggests that compounds with this structural feature exhibit improved bioavailability and prolonged duration of action.

In addition to its potential therapeutic applications, Adenosine derivatives are also being explored for their role in diagnostic imaging. Radiolabeled adenosine analogs have been used in positron emission tomography (PET) scans to visualize receptor distribution and activity in vivo. The< strong> trifluoromethyl-modified derivatives show enhanced stability under radiolabeling conditions, making them suitable candidates for PET tracers.

The regulatory landscape for Adenosine-based drugs is evolving as researchers uncover new applications for these compounds. Regulatory agencies are increasingly interested in adenosine receptor modulators due to their potential in treating a wide range of diseases. The unique structural features of compounds like Adenosine, N-[[3-(trifluoromethyl)phenyl]methyl]- provide a strong rationale for clinical investigation and regulatory approval.

The future directions for research on Adenosine derivatives are multifaceted. Investigating novel synthetic routes to optimize yield and purity remains a key focus area. Additionally, exploring the potential synergistic effects of combining< strong> trifluoromethyl-substituted adenosines with other therapeutic agents could lead to innovative treatment strategies.

In conclusion, Adenosine, N-[[3-(trifluoromethyl)phenyl]methyl]- (CAS No.< strong>23661-03-2) represents a promising area of research with significant implications for both academic study and clinical application. Its unique structural features and potential therapeutic benefits make it a valuable compound for further investigation in chemical biology and pharmacology.

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